Cas no 1527463-76-8 (5-Methyl-1,2-oxazole-4-carboximidamide)

• Product Name: 5-Methyl-1,2-oxazole-4-carboximidamide
• CAS No: 1527463-76-8
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 6142647
• PubChem ID: 83677357
• Update Time: 2025-07-19

5-Methyl-1,2-oxazole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1,2-oxazole-4-carboximidamide
• 1527463-76-8
• EN300-1835799
• 5-Methyl-1,2-oxazole-4-carboximidamide

• Inchi： 1S/C5H7N3O/c1-3-4(5(6)7)2-8-9-3/h2H,1H3,(H3,6,7)
• InChI Key： PEFWSKBUQIWJFY-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=N)N)C=N1

Computed Properties

• Exact Mass: 125.058911855g/mol
• Monoisotopic Mass: 125.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 5-Methyl-1,2-oxazole-4-carboximidamide

Comprehensive Overview of 5-Methyl-1,2-oxazole-4-carboximidamide (CAS No. 1527463-76-8): Properties, Applications, and Research Insights

5-Methyl-1,2-oxazole-4-carboximidamide (CAS No. 1527463-76-8) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of oxazole, this compound belongs to a class of nitrogen- and oxygen-containing heterocycles known for their bioactivity and versatility in synthetic chemistry. The presence of the carboximidamide functional group further enhances its potential as a building block for drug discovery and material science applications.

Recent studies highlight the growing interest in 5-Methyl-1,2-oxazole-4-carboximidamide as a precursor for developing novel antimicrobial agents and enzyme inhibitors. Researchers are particularly focused on its role in addressing antibiotic resistance—a critical global health challenge. The compound's molecular framework allows for targeted modifications, making it valuable for designing next-generation small-molecule therapeutics. Its CAS number 1527463-76-8 serves as a unique identifier in chemical databases, facilitating precise literature searches and regulatory compliance.

From a synthetic chemistry perspective, 5-Methyl-1,2-oxazole-4-carboximidamide exemplifies the importance of heterocyclic scaffolds in modern drug design. Its oxazole core contributes to improved metabolic stability and binding affinity in biological systems, while the methyl substitution at the 5-position influences lipophilicity—a key parameter in pharmacokinetic optimization. These properties align with current industry trends favoring fragment-based drug discovery (FBDD) approaches, where small, rigid molecules like this serve as starting points for lead optimization.

The compound's relevance extends to crop protection research, where oxazole derivatives demonstrate activity against plant pathogens. With increasing demand for sustainable agriculture solutions, 5-Methyl-1,2-oxazole-4-carboximidamide derivatives are being investigated as potential biopesticide candidates. This application resonates with the broader scientific community's focus on developing environmentally benign alternatives to traditional agrochemicals.

Analytical characterization of CAS 1527463-76-8 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography for structural confirmation. These methods are crucial for quality control in research settings, especially when the compound serves as an intermediate for more complex molecules. The purity profile of 5-Methyl-1,2-oxazole-4-carboximidamide is particularly important given its potential biological applications.

In the context of green chemistry, synthetic routes to 1527463-76-8 are being optimized to reduce hazardous byproducts and improve atom economy. Recent publications describe catalytic methods for constructing the oxazole ring system under mild conditions—an important consideration for scale-up processes. Such advancements address the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

The commercial availability of 5-Methyl-1,2-oxazole-4-carboximidamide through specialty chemical suppliers has facilitated broader research access. However, researchers frequently inquire about storage conditions (typically 2-8°C under inert atmosphere) and compatibility with common organic solvents like DMSO and methanol. These practical considerations are essential for experimental reproducibility across different laboratories.

Emerging computational chemistry studies utilize molecular docking simulations to predict how CAS 1527463-76-8 derivatives might interact with biological targets. This in silico approach accelerates drug discovery by identifying promising candidates before costly wet-lab experiments. The compound's rigid structure makes it particularly amenable to such predictive modeling techniques.

Patent literature reveals increasing protection of 5-Methyl-1,2-oxazole-4-carboximidamide derivatives in areas ranging from kinase inhibition to material science applications. This intellectual property landscape reflects the compound's cross-disciplinary potential. Researchers should conduct thorough patent searches when developing new applications to avoid infringement issues.

Quality standards for 1527463-76-8 vary by application, with pharmaceutical-grade material requiring stricter purity specifications (>98% by HPLC) compared to industrial uses. Analytical certificates typically detail residual solvent content and heavy metal limits—critical data for regulatory submissions in drug development pipelines.

Future research directions for 5-Methyl-1,2-oxazole-4-carboximidamide may explore its potential in bioconjugation chemistry or as a ligand for transition metal catalysts. The compound's dual heteroatom configuration offers interesting coordination possibilities that remain underexplored. Such investigations could open new avenues in both medicinal chemistry and industrial catalysis.